Cas no 2229172-34-1 (methyl 3-2-(methylamino)ethylthiophene-2-carboxylate)

• Product Name: methyl 3-2-(methylamino)ethylthiophene-2-carboxylate
• CAS No: 2229172-34-1
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6197718
• PubChem ID: 148968653
• Update Time: 2025-08-03

methyl 3-2-(methylamino)ethylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(methylamino)ethylthiophene-2-carboxylate
• EN300-1756420
• 2229172-34-1
• methyl 3-[2-(methylamino)ethyl]thiophene-2-carboxylate

• Inchi： 1S/C9H13NO2S/c1-10-5-3-7-4-6-13-8(7)9(11)12-2/h4,6,10H,3,5H2,1-2H3
• InChI Key： PTKVVRQBHDMVFY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CCNC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 3-2-(methylamino)ethylthiophene-2-carboxylate

Methyl 3-2-(methylamino)ethylthiophene-2-carboxylate (CAS No. 2229172-34-1): A Comprehensive Overview

Methyl 3-2-(methylamino)ethylthiophene-2-carboxylate, a compound with the chemical identifier CAS No. 2229172-34-1, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and industrial significance.

The molecular structure of methyl 3-2-(methylamino)ethylthiophene-2-carboxylate consists of a thiophene ring substituted with a carboxylate group at the 2-position and an ethyl chain amine at the 3-position. This specific arrangement imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in thiophene-based compounds due to their role as key intermediates in the synthesis of various pharmaceuticals. The presence of both polar and non-polar functional groups in this compound allows for versatile interactions with biological targets, which is crucial for designing effective therapeutic agents.

One of the most compelling aspects of methyl 3-2-(methylamino)ethylthiophene-2-carboxylate is its potential application in the development of novel anti-inflammatory agents. Thiophene derivatives have been shown to exhibit significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The amine group in this compound can interact with various enzymes and receptors, potentially leading to the development of drugs that target inflammatory diseases more effectively.

Furthermore, research has indicated that thiophene-based compounds may have antimicrobial properties. The unique structural features of methyl 3-2-(methylamino)ethylthiophene-2-carboxylate could contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic processes, making it a valuable candidate for combating antibiotic-resistant strains.

The synthesis of methyl 3-2-(methylamino)ethylthiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic approaches not only enhance the efficiency of production but also open up possibilities for further structural modifications and derivatization.

In academic research, methyl 3-2-(methylamino)ethylthiophene-2-carboxylate has been used as a building block for more complex molecules. Its versatile structure allows chemists to introduce additional functional groups or link it to other pharmacophores, creating novel compounds with enhanced biological activity. This flexibility makes it an indispensable tool in medicinal chemistry laboratories.

The pharmacokinetic properties of methyl 3-2-(methylamino)ethylthiophene-2-carboxylate are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems.

One notable study published in a leading pharmaceutical journal highlighted the anti-proliferative effects of derivatives similar to methyl 3-2-(methylamino)ethylthiophene-2-carboxylate. The study demonstrated that certain thiophene-based compounds could inhibit the growth of cancer cells by interfering with critical signaling pathways involved in cell division and survival. This finding has spurred further research into developing thiophene derivatives as chemotherapeutic agents.

The future prospects for methyl 3-2-(methylamino)ethylthiophene-2-carboxylate are vast and promising. As our understanding of its pharmacological properties continues to grow, so does the potential for developing new treatments for various diseases. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications.

In conclusion, methyl 3-2-(methylamino)ethyliothiophene-2-carboxylate (CAS No. 2229172-34-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential therapeutic applications make it a valuable compound for ongoing research and development. As scientists continue to explore its properties and applications, we can expect to see new breakthroughs that will benefit patients worldwide.